Cas no 2138261-70-6 (5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2138261-70-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6389439
• PubChem ID: 165481533
• Update Time: 2025-05-24

5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2138261-70-6
• EN300-1113481

• Inchi： 1S/C10H15N3O2/c1-6(7-2-3-7)4-13-5-8(11)9(14)12-10(13)15/h5-7H,2-4,11H2,1H3,(H,12,14,15)
• InChI Key： ZXPRYSAJZQEIHQ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CC(C)C1CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2138261-70-6)

5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the chemical abstracts service number 2138261-70-6, belongs to the tetrahydropyrimidine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of both amino and carbonyl functional groups in its molecular framework suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione features a six-membered saturated ring system with substituents that enhance its pharmacological profile. The 2-cyclopropylpropyl side chain contributes to steric bulk and may influence binding interactions with biological targets, while the amino group provides a site for hydrogen bonding or further derivatization. These structural features make it an attractive candidate for exploring novel pharmacological pathways.

In recent years, there has been a growing interest in tetrahydropyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted their potential in inhibiting key enzymes and pathways involved in diseases such as cancer, inflammation, and infectious disorders. The compound’s ability to interact with biological macromolecules at the molecular level has prompted researchers to investigate its mechanisms of action and explore its potential as a lead compound for drug discovery.

One of the most compelling aspects of 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is its versatility as a chemical scaffold. The presence of multiple reactive sites allows for extensive structural diversification through synthetic modifications. Researchers have leveraged this flexibility to develop analogs with enhanced potency, selectivity, and pharmacokinetic properties. Such derivatives are being evaluated in preclinical studies to assess their suitability for therapeutic applications.

The synthesis of 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and protecting group strategies play a crucial role in constructing the complex molecular framework efficiently. The development of scalable synthetic routes is essential for transitioning these compounds into clinical trials and eventual commercialization.

Recent advancements in computational chemistry have further accelerated the discovery process for tetrahydropyrimidine derivatives like 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Molecular modeling studies have provided insights into how these compounds interact with target proteins at the atomic level. This information has been instrumental in designing more effective derivatives with improved binding affinities and reduced off-target effects. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The pharmacological evaluation of 5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has revealed promising activities in several disease models. Preclinical studies have demonstrated its potential as an inhibitor of enzymes involved in cancer cell proliferation and metabolic pathways associated with inflammation. These findings have spurred interest among academic researchers and pharmaceutical companies looking to develop novel therapeutics based on tetrahydropyrimidine scaffolds.

In conclusion,5-amino-1-(2-cyclopropylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2138261-70-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve,5-amino-1-(2-cyclopropylpropyl)-1 oundry continues to expand its therapeutic applications.